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Comparative Properties of Ammonium Laurate

and Ammonium Palmitate

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 544-60-5
Cat. No.: S1551835

The table below summarizes the key physical and chemical properties of the two compounds for which data

was available.

Compound Focus: Ammonia soap

Get Quote

Ammonium . .
Property Ammonium Palmitate
Laurate
CAS Number 2437-23-2 [1] 593-26-0 [2]

Molecular Formula

Molecular Weight
(g/mol)

Melting Point

Boiling Point

Flash Point

Density

Appearance

C1oH27NO; [1]

217.35 [1]

43.8 °C [1]

296.1 °C (at 760
mmHg) [1]

134.1 °C [1]
N/A [1]

Information missing

C16H35NO; [2]

273.46 [2]

Information missing

340.6 °C [2]

154.1 °C [2]
1.79 g/lcm3 [2]

Yellow-white powder [2]
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Ammonium . .
Property Ammonium Palmitate
Laurate
Solubility in Water Information missing  Soluble [2]

Solubility in Organic  Information missing  Slightly soluble in benzene, xylene; practically insoluble
Solvents in acetone, ethanol, methanol, CCl,, naphtha [2]

Primary Uses Surfactant [3] Waterproofing fabrics, thickening lubricants [2]

Synthesis Protocol: Preparation of Ammonium
Palmitate

The following methodology for synthesizing ammonium palmitate is derived from a documented procedure

[2].
¢ Objective: To prepare ammonium palmitate from palmitic acid and ammonia solution.

e Principle: This synthesis is a classic acid-base reaction, where a fatty acid reacts with ammonia to

form its corresponding ammonium salt.

Palmitic Acid Neutralization

S —

Neutralization Ammonium Palmitate

Ammonia Solution //'

(28-30%)

Click to download full resolution via product page

e Materials:

o Reactants: Palmitic Acid (CH3(CH,)14COOH), Aqueous Ammonia Solution (28-30% NH3) [2].

o Equipment: Reaction vessel (e.g., a round-bottom flask), magnetic stirrer or mechanical stirrer,
thermometer, heating mantle (if gentle heating is required for dissolution), vacuum filtration
setup, drying oven.
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e Procedure:

o Reaction: Charge the reaction vessel with palmitic acid. Under constant stirring, add an
excess of the 28-30% aqueous ammonia solution. The use of excess ammonia ensures
complete conversion of the palmitic acid to its salt [2].

o Precipitation: The ammonium palmitate product may form as a precipitate directly from the
reaction mixture.

o lIsolation: Isolate the solid product by vacuum filtration.

o Purification: Wash the collected solid thoroughly with a cold, volatile solvent to remove any
unreacted starting materials or impurities. Solvents like cold acetone or methanol are suitable,
given the compound's very low solubility in these [2].

o Drying: Dry the purified product in an oven at a moderate temperature (e.g., 40-50°C) to
constant weight, yielding a yellow-white powder [2].

e Characterization: The final product can be characterized by techniques such as Fourier-Transform
Infrared Spectroscopy (FTIR) to confirm the formation of the carboxylate salt, and X-ray diffraction

(XRD) to determine its crystalline structure, which belongs to the monoclinic space group P2¢/n [2].

Key Scientific Context

e Palmitic Acid Physiology: Palmitic acid (PA) is the most common saturated fatty acid in the human
body, constituting 20—-30% of total fatty acids in membrane phospholipids and adipose tissue. It can
be provided by the diet or synthesized endogenously via de novo lipogenesis (DNL). Its tissue
concentration is tightly regulated, and disruptions in this homeostasis are linked to various
physiopathological conditions [4].

¢ Ammonia in the Tumor Microenvironment: Recent research highlights that ammonia is not merely
a metabolic waste product. In the tumor microenvironment, it plays a complex role in metabolic
reprogramming, can induce selective immune cell death, and contributes to therapy resistance,
making it a potential target for cancer therapy [5].

Guidance for Further Research

To obtain the missing data on ammonium stearate and expand your research, I suggest the following:

e Consult Specialized Databases: Search scientific databases like SciFinder, Reaxys, or specific
manufacturer technical data sheets (TDS) using the CAS Number for ammonium stearate (1002-89-
7) as a primary query.
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¢ Refine Your Search: Use more specific terms such as "ammonium stearate solubility,” "ammonium

stearate NMR," or "ammonium carboxylate toxicity" to find detailed experimental data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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